5-cyclopropyl-2-fluoro-3-(trifluoromethyl)pyridine
Overview
Description
5-cyclopropyl-2-fluoro-3-(trifluoromethyl)pyridine, otherwise known as 5-CFP, is a cyclic compound belonging to the class of pyridines. It has a wide range of applications in the pharmaceutical and chemical industries due to its unique structure and reactivity.
Scientific Research Applications
5-CFP has been extensively studied for its potential applications in the pharmaceutical and chemical industries. It has been used as a building block for the synthesis of various pharmaceuticals such as antifungal agents, anti-inflammatory drugs, and antibiotics. It has also been studied as a potential catalyst for the synthesis of polymers and other organic compounds.
Mechanism of Action
The mechanism of action of 5-CFP is not fully understood. However, it is believed to involve the formation of a complex between the cyclopropyl moiety and the trifluoromethyl group, which facilitates the transfer of the fluorine atoms. This complex then undergoes a series of reactions, leading to the formation of the desired product.
Biochemical and Physiological Effects
5-CFP has been studied for its potential effects on biochemical and physiological processes. In vitro studies have shown that it can inhibit the growth of certain bacteria, fungi, and viruses. It has also been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
The advantages of using 5-CFP in lab experiments include its low cost, ease of synthesis, and wide range of applications. However, there are some limitations to its use. For example, it is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, it is a relatively unstable compound, making it difficult to store for long periods of time.
Future Directions
Future research on 5-CFP could focus on its potential applications in the pharmaceutical and chemical industries. Additionally, research could focus on optimizing its synthesis method, as well as its use as a catalyst for the synthesis of polymers and other organic compounds. Additionally, further research could focus on its biochemical and physiological effects, as well as its potential toxicity. Finally, research could focus on the development of new and improved methods for storing and using 5-CFP in lab experiments.
Synthesis Methods
5-CFP is typically synthesized via a three-step reaction sequence. The first step is the condensation of cyclopropyl bromide with 2-fluoro-3-(trifluoromethyl)pyridine to form 5-cyclopropyl-2-fluoro-3-(trifluoromethyl)pyridine. The second step is the hydrolysis of the intermediate to form the desired product. The third and final step is the purification of the product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-cyclopropyl-2-fluoro-3-(trifluoromethyl)pyridine involves the introduction of a cyclopropyl group, a fluoro group, and a trifluoromethyl group onto a pyridine ring.", "Starting Materials": [ "2-cyclopropylpyridine", "fluorine gas", "trifluoromethyl iodide", "potassium carbonate", "copper(I) iodide", "copper(II) sulfate", "sodium borohydride", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: Bromination of 2-cyclopropylpyridine with bromine in acetic acid to yield 5-bromo-2-cyclopropylpyridine.", "Step 2: Fluorination of 5-bromo-2-cyclopropylpyridine with fluorine gas in the presence of copper(I) iodide and copper(II) sulfate to yield 5-cyclopropyl-2-fluoropyridine.", "Step 3: Trifluoromethylation of 5-cyclopropyl-2-fluoropyridine with trifluoromethyl iodide and potassium carbonate in ethanol to yield 5-cyclopropyl-2-fluoro-3-(trifluoromethyl)pyridine.", "Step 4: Reduction of any remaining trifluoromethyl iodide with sodium borohydride in ethanol." ] } | |
CAS RN |
2138171-56-7 |
Product Name |
5-cyclopropyl-2-fluoro-3-(trifluoromethyl)pyridine |
Molecular Formula |
C9H7F4N |
Molecular Weight |
205.2 |
Purity |
95 |
Origin of Product |
United States |
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